cyclopentane dicyclohexyl[(1S)-1-[2-(diphenylphosphanyl)cyclopentyl]ethyl]phosphane iron

• Molecular Formula: C36H54FeP2
• Molecular Weight: 604.6 g/mol
• IUPAC Name: cyclopentane;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopentyl)ethyl]phosphane;iron
• InChI: InChI=1S/C31H44P2.C5H10.Fe/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;1-2-4-5-3-1;/h4-5,10-13,19-22,25-27,30-31H,2-3,6-9,14-18,23-24H2,1H3;1-5H2;/t25-,30?,31?;;/m0../s1
• InChI Key: ULNUEACLWYUUMO-OBLOVAIUSA-N
• Isomeric SMILES: C[C@@H](C1CCCC1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1CCCC1.[Fe]
• Canonical SMILES: CC(C1CCCC1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1CCCC1.[Fe]

Description

Isolation and Identification by Sir Humphry Davy

The isolation of elemental sodium in 1807 marked a watershed moment in inorganic chemistry. Sir Humphry Davy, a British chemist renowned for his pioneering work in electrochemistry, successfully extracted sodium via the electrolysis of molten sodium hydroxide (NaOH), then known as caustic soda. This method leveraged electric currents to decompose the compound, liberating metallic sodium for the first time. Davy’s achievement was particularly notable given sodium’s extreme reactivity; the element’s propensity to ignite upon contact with water or air had previously thwarted isolation attempts.

Davy’s discovery confirmed sodium’s identity as a soft, silvery-white metal with a low melting point (97.8°C) and high electrical conductivity. These properties aligned it with the emerging class of "alkali metals," distinguished by their single valence electron and vigorous reactivity. Davy’s work not only expanded the known elements but also demonstrated the transformative potential of electrolysis in elemental extraction.

Etymological Origins: From "Natron" to "Sodium"

The term sodium derives from the Medieval Latin sodanum, a headache remedy, though its chemical symbol, Na , traces to the German chemist Jöns Jacob Berzelius. In 1814, Berzelius proposed natrium—a Latinized form of the Arabic natrun (نطرون), referring to sodium-rich mineral deposits—as the element’s scientific name. This nomenclature honored sodium’s historical association with natron, a naturally occurring mixture of sodium carbonate and bicarbonate used in ancient Egypt for mummification and soap production.

The duality of its naming reflects sodium’s cross-cultural significance: while "sodium" became commonplace in English, Na persists in the periodic table as a nod to Berzelius’s systematization of chemical symbols. This linguistic bifurcation underscores the interplay between scientific tradition and modern standardization.